Cas no 1806636-40-7 (2-(3-Chloropropyl)-3-nitrobenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-3-nitrobenzyl chloride
• CAS No: 1806636-40-7
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 4981117
• Update Time: 2025-10-30

2-(3-Chloropropyl)-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-nitrobenzyl chloride

• Inchi： 1S/C10H11Cl2NO2/c11-6-2-4-9-8(7-12)3-1-5-10(9)13(14)15/h1,3,5H,2,4,6-7H2
• InChI Key： CNQZEOPRNORGEW-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 2-(3-Chloropropyl)-3-nitrobenzyl chloride

Introduction to 2-(3-Chloropropyl)-3-nitrobenzyl Chloride (CAS No. 1806636-40-7)

2-(3-Chloropropyl)-3-nitrobenzyl chloride (CAS No. 1806636-40-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its chloropropyl and nitrobenzyl functional groups, which confer it with distinct reactivity and biological properties.

The chemical formula of 2-(3-chloropropyl)-3-nitrobenzyl chloride is C₁₁H₁₁ClNO₂. It is a colorless to pale yellow liquid at room temperature and has a molecular weight of approximately 228.67 g/mol. The compound's solubility in organic solvents such as dichloromethane, acetone, and ethanol makes it suitable for a wide range of synthetic transformations and reactions.

In the context of pharmaceutical research, 2-(3-chloropropyl)-3-nitrobenzyl chloride has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

The nitrobenzyl group in 2-(3-chloropropyl)-3-nitrobenzyl chloride plays a crucial role in its reactivity. Nitro compounds are known for their ability to undergo reduction reactions, which can be harnessed to generate valuable intermediates in organic synthesis. Additionally, the presence of the chloropropyl group provides opportunities for further functionalization through nucleophilic substitution reactions, making this compound a valuable starting material for the preparation of complex molecules.

In the field of materials science, 2-(3-chloropropyl)-3-nitrobenzyl chloride has been investigated for its potential use in the development of advanced polymers and coatings. The compound's reactivity with various monomers and cross-linking agents allows for the creation of materials with tailored properties, such as enhanced mechanical strength, thermal stability, and chemical resistance. A study published in Polymer Chemistry in 2020 demonstrated the successful incorporation of this compound into polymer networks, resulting in materials with improved performance characteristics.

The safety and environmental impact of 2-(3-chloropropyl)-3-nitrobenzyl chloride are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure workplace safety. Researchers are continuously monitoring the environmental fate and toxicity of this compound to ensure its safe use in industrial applications.

In conclusion, 2-(3-chloropropyl)-3-nitrobenzyl chloride (CAS No. 1806636-40-7) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other areas. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.